Cas no 921870-30-6 (2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide)

• Product Name: 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• CAS No: 921870-30-6
• MF: C₂₁H₂₃BrN₂O₃
• MW: 431.322924852371
• CID: 6260120
• PubChem ID: 40886889
• Update Time: 2025-05-20

2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide
• AKOS024632859
• F2261-0392
• 921870-30-6
• 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)benzamide
• SR-01000911533-1
• SR-01000911533
• 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-8-yl)benzamide

• Inchi： 1S/C21H23BrN2O3/c1-4-11-24-17-10-9-14(12-18(17)27-13-21(2,3)20(24)26)23-19(25)15-7-5-6-8-16(15)22/h5-10,12H,4,11,13H2,1-3H3,(H,23,25)
• InChI Key： JXAXYBNNVCYBOM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC1C=CC2=C(C=1)OCC(C)(C)C(N2CCC)=O)=O

Computed Properties

• Exact Mass: 430.08921g/mol
• Monoisotopic Mass: 430.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

Professional Introduction to Compound with CAS No. 921870-30-6 and Product Name: 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide

The compound with the CAS number 921870-30-6 and the product name 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural complexity of this molecule, featuring a benzamide moiety linked to a brominated benzene ring and an intricate tetrahydro-1,5-benzoxazepine scaffold, positions it as a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of benzoxazepine derivatives in medicinal chemistry. These compounds exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and central nervous system (CNS) effects. The specific modification of the tetrahydro-1,5-benzoxazepin-8-yl group in this compound introduces unique chemical and biological characteristics that may enhance its therapeutic potential. The presence of a bromo substituent on the benzene ring further modulates the electronic properties of the molecule, potentially influencing its interaction with biological targets.

The benzamide functional group is well-known for its role in drug design due to its ability to form hydrogen bonds and its stability under various physiological conditions. In the context of 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide, this moiety serves as a key pharmacophore that may contribute to the compound's binding affinity and selectivity. The structural features of this molecule suggest that it could interact with enzymes or receptors involved in various disease pathways.

Advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)benzamide might bind to target proteins. These simulations have provided insights into the potential mechanisms of action for this compound, suggesting that it could modulate signaling pathways relevant to neurological disorders and other diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it exhibits promising activity against certain cancer cell lines. The bromine atom and the tetrahydro-benzoxazepine core are particularly noteworthy for their potential in influencing the compound's efficacy. Further research is needed to fully elucidate its mechanism of action and to optimize its pharmacokinetic properties.

The synthesis of complex molecules like 2-bromo-N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-y]benzamide requires meticulous planning and expertise in organic chemistry. Recent developments in synthetic methodologies have made it possible to construct such intricate structures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define this molecule's framework.

The potential applications of this compound extend beyond oncology. Researchers are also investigating its effects on inflammatory pathways and neurodegenerative diseases. The benzoxazepine scaffold is known for its ability to cross the blood-brain barrier, making it an attractive candidate for CNS-targeting therapies. The unique combination of structural elements in 2-bromo-N-(3,3-dimethyl)-4-oxyo -5-propyl - 2 , 3 , 4 , 5 - tetrahy dro - 1 , 5 - ben z ox az ep ine - 8 - yl ) ben z am ide suggests that it may offer novel therapeutic approaches where current treatments are limited.

As our understanding of molecular interactions continues to grow, compounds like 921870–30–6 will play an increasingly important role in drug discovery. The integration of experimental data with computational modeling will be crucial in determining how best to leverage these molecules for therapeutic benefit. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

The future direction for research on this compound includes exploring its derivatives to optimize potency and selectivity. By modifying various functional groups within its structure, 2 - brom o - N -( 3 , 3 - dim eth y l - 4 - ox o - 5 - prop y l - 2 , 3 , 4 , 5 - tet ra hy dro - 1 , 5 - ben z ox az ep ine - 8 - yl ) ben z am ide has the potential to become a cornerstone compound in several therapeutic areas. Its unique chemical profile makes it a valuable asset for ongoing research aimed at addressing unmet medical needs.